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CAS No.: 16230-24-3

Cat. No.: B1322110

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-aminophenyl)acrylamide is a bifunctional monomer containing both a reactive

acrylamide moiety and a nucleophilic aminophenyl group. This unique structure makes it a

valuable building block in polymer chemistry and a potential candidate for applications in drug

delivery and biomaterial science. This technical guide provides a comprehensive overview of

the known properties of N-(3-aminophenyl)acrylamide, including its chemical and physical

characteristics, a proposed synthesis protocol, and an exploration of its potential biological

activities based on related compounds. While experimental data for this specific molecule is

limited in publicly available literature, this document consolidates existing knowledge on

analogous structures to provide a foundational resource for researchers.

Chemical and Physical Properties
N-(3-aminophenyl)acrylamide, with the chemical formula C₉H₁₀N₂O, is an organic compound

that possesses both an amide and an aromatic amine functional group.[1][2] These

functionalities impart specific chemical reactivity and physical characteristics to the molecule.
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The acrylamide group is susceptible to polymerization and Michael addition reactions, while the

amino group can undergo reactions typical of aromatic amines, such as diazotization and

acylation.

A summary of the computed and predicted physicochemical properties of N-(3-
aminophenyl)acrylamide is presented in Table 1. It is important to note that most of the

available data is computational and awaits experimental verification.

Table 1: Physicochemical Properties of N-(3-aminophenyl)acrylamide

Property Value Source

IUPAC Name
N-(3-aminophenyl)prop-2-

enamide
[1]

CAS Number 16230-24-3 [1][2]

Molecular Formula C₉H₁₀N₂O [1][2]

Molecular Weight 162.19 g/mol [1][2]

Predicted Boiling Point 389.6 ± 34.0 °C [2]

Predicted Density 1.189 ± 0.06 g/cm³ [2]

Predicted XLogP3 0.5 [1]

Predicted Hydrogen Bond

Donor Count
2 [1]

Predicted Hydrogen Bond

Acceptor Count
2 [1]

Predicted Rotatable Bond

Count
2 [1]

Predicted Topological Polar

Surface Area
55.1 Å² [1]

Synthesis and Characterization
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While a specific, detailed experimental protocol for the synthesis of N-(3-
aminophenyl)acrylamide is not readily available in the reviewed literature, a general and

plausible synthetic route can be proposed based on established methods for the preparation of

N-substituted acrylamides.[3] The most common approach involves the acylation of an

aminophenyl precursor with acryloyl chloride.

Proposed Experimental Protocol: Synthesis of N-(3-
aminophenyl)acrylamide
Materials:

3-Phenylenediamine

Acryloyl chloride

Triethylamine (or another suitable base)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-

phenylenediamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add a solution of acryloyl chloride (1.05 equivalents) in anhydrous DCM to the stirred

reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-(3-
aminophenyl)acrylamide.

Expected Characterization Data
Based on the structure of N-(3-aminophenyl)acrylamide and data from analogous

compounds, the following spectroscopic characteristics are anticipated:

¹H NMR: Signals corresponding to the vinyl protons of the acrylamide group (typically in the

range of 5.5-6.5 ppm), aromatic protons of the phenyl ring (around 6.5-7.5 ppm), the amide

proton (a broad singlet), and the amine protons (a broad singlet).[3][4]

¹³C NMR: Resonances for the carbonyl carbon of the amide (around 165 ppm), the vinyl

carbons (between 125-135 ppm), and the aromatic carbons.[4]

FTIR (cm⁻¹): Characteristic absorption bands for N-H stretching of the amine and amide

(around 3200-3400 cm⁻¹), C=O stretching of the amide (amide I band, ~1650 cm⁻¹), N-H

bending of the amide (amide II band, ~1620 cm⁻¹), and C=C stretching of the vinyl group

(~1600 cm⁻¹).[5][6]

Mass Spectrometry (MS): The molecular ion peak (M⁺) at m/z = 162.19, along with

characteristic fragmentation patterns.[7]

Polymerization and Applications
N-(3-aminophenyl)acrylamide is primarily utilized as a monomer in the polymer industry.[2]

The presence of the acrylamide functionality allows it to undergo free-radical polymerization to

form poly(N-(3-aminophenyl)acrylamide). The resulting polymers can possess unique
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properties due to the presence of the pendant aminophenyl groups, which can enhance

thermal stability, mechanical strength, and chemical resistance.[2] These polymers have found

applications in the formulation of adhesives, coatings, and sealants, where the amino groups

can promote adhesion to various substrates.[2]

N-(3-aminophenyl)acrylamide

Poly(N-(3-aminophenyl)acrylamide)

Polymerization

Free Radical Initiator
(e.g., AIBN, APS)

Solvent
(e.g., THF, Water)

Click to download full resolution via product page

Fig. 1: A simplified workflow for the free-radical polymerization of N-(3-
aminophenyl)acrylamide.

Biological Properties and Potential in Drug
Development
There is a significant lack of direct experimental data on the biological properties of N-(3-
aminophenyl)acrylamide. However, by examining the properties of the parent acrylamide

molecule and other acrylamide derivatives, we can infer potential biological activities and areas

for future research.

Cytotoxicity of Acrylamides
Acrylamide itself is a known neurotoxin and has been shown to exhibit cytotoxicity in various

cell lines.[1][2][8] The cytotoxic effects are often attributed to the electrophilic nature of the α,β-

unsaturated amide, which can react with cellular nucleophiles such as glutathione and cysteine

residues in proteins. This can lead to oxidative stress, DNA damage, and apoptosis.[1]

Table 2: Cytotoxicity of Acrylamide in Various Cell Lines
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Cell Line Assay IC₅₀ (24h exposure) Reference

Caco-2 MTT 5.9 mM [1]

Caco-2 PrestoBlue 8.9 mM [1]

NIH/3T3 MTT 6.73 mM [2][9]

A549 MTT 4.6 mM [8]

It is plausible that N-(3-aminophenyl)acrylamide may also exhibit cytotoxic effects, although

the presence of the aminophenyl group could modulate this activity. Further studies are

required to determine the specific IC₅₀ values for this compound in relevant cell lines.

Potential Signaling Pathway Involvement
Studies on acrylamide and its derivatives have implicated several signaling pathways in their

mechanism of action. For instance, acrylamide has been shown to induce apoptosis and

inflammation through the activation of the MAPK signaling pathway.[10] Other research has

pointed to the involvement of protein kinase C (PKC) and AMP-activated protein kinase

(AMPK) pathways in acrylamide-induced neurotoxicity.[11]

Given that the acrylamide moiety is the reactive center in these interactions, it is conceivable

that N-(3-aminophenyl)acrylamide could also modulate these or similar pathways. The

aminophenyl group could also introduce new biological activities or alter the affinity for specific

cellular targets.
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Fig. 2: Potential signaling pathways affected by acrylamide derivatives.

Applications in Drug Delivery
Polymers and hydrogels based on acrylamide and its derivatives are extensively studied for

drug delivery applications due to their biocompatibility and tunable properties.[12][13] The

incorporation of functional monomers like N-(3-aminophenyl)acrylamide could provide

handles for drug conjugation or for modulating the physicochemical properties of the polymer

matrix to control drug release. The primary amine group on the phenyl ring could be used for

the covalent attachment of drugs, targeting ligands, or other biomolecules.

Conclusion and Future Directions
N-(3-aminophenyl)acrylamide is a monomer with significant potential in materials science

and, potentially, in the biomedical field. While its primary current application is in the synthesis

of functional polymers, its structural features suggest that it could be a valuable tool in drug

delivery and tissue engineering. The major limitation in fully assessing the potential of this

compound is the lack of comprehensive experimental data.

Future research should focus on:
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Developing and optimizing a reliable synthesis protocol for N-(3-aminophenyl)acrylamide.

Thoroughly characterizing the compound using modern analytical techniques to establish a

complete and verified set of physicochemical properties.

Evaluating the cytotoxicity of the monomer in a panel of relevant cell lines to determine its

safety profile.

Investigating the biological activity of the monomer and its polymers, including their effects

on key signaling pathways.

Exploring the potential of poly(N-(3-aminophenyl)acrylamide) and its copolymers as

platforms for controlled drug delivery and other biomedical applications.

By addressing these knowledge gaps, the scientific community can unlock the full potential of

N-(3-aminophenyl)acrylamide and pave the way for its use in advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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